Cas no 1574267-61-0 (1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide)

• Product Name: 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide
• CAS No: 1574267-61-0
• MF: C₈H₁₆O₇S
• MW: 256.273442268372
• CID: 4606877
• PubChem ID: 122394099
• Update Time: 2025-11-01

1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane, 2,2-dioxide
• 1,3,6,9,12-pentaoxa-2??-thiacyclotetradecane-2,2-dione
• 1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane 2,2-dioxide
• starbld0048239
• AT35534
• 1,3,6,9,12-pentaoxa-2
• E?-thiacyclotetradecane-2,2-dione
• EN300-7433314
• 1,3,6,9,12-pentaoxa-2lambda6-thiacyclotetradecane-2,2-dione
• 1574267-61-0
• SCHEMBL25955120
• 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide

• Inchi： 1S/C8H16O7S/c9-16(10)14-7-5-12-3-1-11-2-4-13-6-8-15-16/h1-8H2
• InChI Key： IJWLUNJQHVYRDR-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOS1(=O)=O

Computed Properties

• Exact Mass: 256.06167402g/mol
• Monoisotopic Mass: 256.06167402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.7Ų

Additional information on 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide

Recent Advances in the Study of 1,3,6,9,12-Pentaoxa-2-thiacyclotetradecane 2,2-dioxide (CAS: 1574267-61-0)

The compound 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide (CAS: 1574267-61-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing macrocyclic ether, characterized by its unique structural features, has shown promising potential in various applications, including drug delivery, catalysis, and materials science. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, providing valuable insights for future research and development.

One of the key breakthroughs in the study of this compound is its application in drug delivery systems. Researchers have demonstrated that its macrocyclic structure can encapsulate small molecules, enhancing their solubility and stability. This property is particularly advantageous for the delivery of hydrophobic drugs, which often face challenges related to bioavailability. Recent in vitro and in vivo studies have shown that 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide can effectively improve the pharmacokinetic profiles of several anticancer agents, suggesting its potential as a novel drug carrier.

In addition to its applications in drug delivery, this compound has also been investigated for its catalytic properties. A study published in 2023 highlighted its role as a ligand in transition metal catalysis, where it facilitated the formation of carbon-carbon bonds under mild conditions. The researchers attributed this catalytic activity to the compound's ability to stabilize reactive intermediates through its sulfur and oxygen atoms. These findings open new avenues for the development of sustainable and efficient catalytic processes in organic synthesis.

Another area of interest is the compound's potential in materials science. Due to its rigid yet flexible structure, 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide has been incorporated into polymeric materials to enhance their mechanical and thermal properties. Recent experiments have shown that polymers modified with this compound exhibit improved resistance to degradation and higher thermal stability, making them suitable for high-performance applications in the aerospace and automotive industries.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide. Current synthetic routes often involve multi-step processes with low yields, limiting its commercial availability. However, recent efforts to optimize these routes using green chemistry principles have shown promise, with some studies reporting significant improvements in yield and purity. These developments are critical for the compound's broader adoption in industrial and pharmaceutical applications.

In conclusion, 1,3,6,9,12-pentaoxa-2-thiacyclotetradecane 2,2-dioxide (CAS: 1574267-61-0) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, and future research is expected to focus on addressing the remaining challenges in its synthesis and application. As the field progresses, this compound may play an increasingly important role in the development of new drugs, catalysts, and advanced materials.